2-(4-Methoxyphenyl)isoindoline
Overview
Description
Synthesis Analysis
- Cycloaddition Reactions : For example, the reaction of cyclopropane derivatives with p-anisidine can yield the desired isoindoline product .
Chemical Reactions Analysis
- Functionalization : The isoindoline ring allows for various functionalization reactions, such as electrophilic substitutions due to its π-electron delocalization .
- Derivatives : Researchers have synthesized diverse derivatives of 2-(4-Methoxyphenyl)isoindoline to explore their pharmacological activities .
Scientific Research Applications
Inhibition of TNF-α Production :
- A study focused on the synthesis and evaluation of 2-[3-(cyclopentyloxy)-4-methoxyphenyl]-1-isoindolinone derivatives, finding that these compounds, especially 6-amino-2-[3-(cyclopentyloxy)-4-methoxyphenyl]-1-isoindolinone, are potent in inhibiting TNF-α production in LPS-stimulated RAW264.7 cells (Park et al., 2002).
Inhibition of Tubulin Polymerization in Cancer Cells :
- Research identified methoxy-substituted 3-formyl-2-phenylindoles, including 3-formyl-6-methoxy-2-(4-methoxyphenyl)indole, as effective in inhibiting tubulin polymerization and disrupting microtubule assembly in human breast cancer cells, comparable to the action of colchicine (Gastpar et al., 1998).
Structural Analysis for Crystallography :
- A study on the crystal and molecular structure of 2-(4-ethoxyphenyl)isoindoline-1,3-dione revealed non-planar molecular structures and intermolecular hydrogen bonds, contributing to understanding of crystallography in related compounds (Duru et al., 2018).
Synthesis of Novel Acridin-Isoindoline-1,3-Dione Derivatives for Optoelectronics :
- Research involving the synthesis of novel 2-(4-(acridin-9-ylamino)phenyl)isoindoline-1,3-dione derivatives, including 2-(4-(4-methoxyacridin-9-ylamino)phenyl)isoindoline-1,3-dione, showed high thermal stability and promising properties as fluorescent compounds, with potential applications in optoelectronics (Mane et al., 2019).
Anticancer Activity in HeLa Cells :
- The compound 2-[2-hydroxyl-1-(4-methoxy phenyl) ethyl]-3-(4-benzyloxy phenyl) isoindolin-1-one (CDS-1548) was evaluated for its anticancer activity in HeLa cells. It was found to induce apoptosis by activating caspase 3, suggesting potential as a treatment for cervical cancer (Zhang et al., 2019).
Mechanism of Action
- Biological Activities : While specific mechanisms are context-dependent, indole derivatives (including isoindolines) exhibit various biological activities:
- Antiviral : Some isoindoline derivatives demonstrate antiviral activity against influenza A and Coxsackie B4 viruses .
- Anti-Inflammatory and Analgesic : Certain derivatives exhibit anti-inflammatory and analgesic properties .
- Antitubercular : Isoindoline derivatives have been investigated for their in vitro antitubercular activity .
properties
IUPAC Name |
2-(4-methoxyphenyl)-1,3-dihydroisoindole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO/c1-17-15-8-6-14(7-9-15)16-10-12-4-2-3-5-13(12)11-16/h2-9H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZLPBJFNKOMSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC3=CC=CC=C3C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60357446 |
Source
|
| Record name | 1H-Isoindole, 2,3-dihydro-2-(4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60357446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
73357-44-5 |
Source
|
| Record name | 1H-Isoindole, 2,3-dihydro-2-(4-methoxyphenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60357446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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